4-methoxy-N'-{[(2-methoxyphenyl)acetyl]oxy}benzenecarboximidamide

• IUPAC Name: [(Z)-[amino-(4-methoxyphenyl)methylidene]amino] 2-(2-methoxyphenyl)acetate
• InChI: InChI=1S/C17H18N2O4/c1-21-14-9-7-12(8-10-14)17(18)19-23-16(20)11-13-5-3-4-6-15(13)22-2/h3-10H,11H2,1-2H3,(H2,18,19)
• InChI Key: NFUOEEKPIOSHOC-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=C(C=C1)C(=NOC(=O)CC2=CC=CC=C2OC)N
• Isomeric SMILES: COC1=CC=C(C=C1)/C(=N/OC(=O)CC2=CC=CC=C2OC)/N
• Molecular Formula: C17H18N2O4
• Molecular Weight: 314.34 g/mol

Description

4-methoxy-N'-{[(2-methoxyphenyl)acetyl]oxy}benzenecarboximidamide, also known as MMBC, is a synthetic cannabinoid that has gained attention in recent years due to its potential scientific research applications. MMBC is a member of the benzimidazole family and has a molecular formula of C21H22N2O4.

Mechanism of Action

The mechanism of action of 4-methoxy-N'-{[(2-methoxyphenyl)acetyl]oxy}benzenecarboximidamide involves binding to cannabinoid receptors in the brain, specifically the CB1 receptor. This binding activates the receptor and leads to a cascade of cellular events that ultimately result in the physiological effects of 4-methoxy-N'-{[(2-methoxyphenyl)acetyl]oxy}benzenecarboximidamide. The exact mechanism of action of 4-methoxy-N'-{[(2-methoxyphenyl)acetyl]oxy}benzenecarboximidamide is still being studied, but it is believed to involve the modulation of neurotransmitter release in the brain.
Biochemical and Physiological Effects
4-methoxy-N'-{[(2-methoxyphenyl)acetyl]oxy}benzenecarboximidamide has been shown to have a variety of biochemical and physiological effects in animal models. These effects include increased locomotor activity, decreased pain sensitivity, and altered food intake. 4-methoxy-N'-{[(2-methoxyphenyl)acetyl]oxy}benzenecarboximidamide has also been shown to have anxiolytic and antidepressant effects in animal models.

Advantages and Limitations for Lab Experiments

One advantage of using 4-methoxy-N'-{[(2-methoxyphenyl)acetyl]oxy}benzenecarboximidamide in lab experiments is its potency and selectivity for the CB1 receptor. This allows researchers to study the effects of CB1 receptor activation in a controlled manner. However, one limitation of using 4-methoxy-N'-{[(2-methoxyphenyl)acetyl]oxy}benzenecarboximidamide in lab experiments is its potential for toxicity. 4-methoxy-N'-{[(2-methoxyphenyl)acetyl]oxy}benzenecarboximidamide has been shown to have toxic effects in some animal models, and caution should be taken when using it in lab experiments.

Future Directions

There are several future directions for research involving 4-methoxy-N'-{[(2-methoxyphenyl)acetyl]oxy}benzenecarboximidamide. One area of interest is the potential therapeutic applications of 4-methoxy-N'-{[(2-methoxyphenyl)acetyl]oxy}benzenecarboximidamide. 4-methoxy-N'-{[(2-methoxyphenyl)acetyl]oxy}benzenecarboximidamide has been shown to have anxiolytic and antidepressant effects in animal models, and further research is needed to determine its potential as a treatment for anxiety and depression in humans. Another area of interest is the development of safer and more selective synthetic cannabinoids for scientific research. 4-methoxy-N'-{[(2-methoxyphenyl)acetyl]oxy}benzenecarboximidamide has shown promise as a tool for studying the endocannabinoid system, but its potential for toxicity highlights the need for safer alternatives.

Synthesis Methods

The synthesis of 4-methoxy-N'-{[(2-methoxyphenyl)acetyl]oxy}benzenecarboximidamide involves the reaction of 2-methoxyphenylacetic acid with 4-methoxybenzoyl chloride in the presence of triethylamine. The resulting product is then reacted with 1,1'-carbonyldiimidazole to form the final product, 4-methoxy-N'-{[(2-methoxyphenyl)acetyl]oxy}benzenecarboximidamide. This synthesis method has been optimized to produce high yields and purity of 4-methoxy-N'-{[(2-methoxyphenyl)acetyl]oxy}benzenecarboximidamide.

Scientific Research Applications

4-methoxy-N'-{[(2-methoxyphenyl)acetyl]oxy}benzenecarboximidamide has been used in scientific research as a tool to study the endocannabinoid system. The endocannabinoid system is a complex signaling system in the body that regulates a variety of physiological processes, including appetite, pain, mood, and memory. 4-methoxy-N'-{[(2-methoxyphenyl)acetyl]oxy}benzenecarboximidamide has been shown to bind to cannabinoid receptors in the brain and mimic the effects of naturally occurring cannabinoids.